Cas no 141305-44-4 (Thiazole, 3-oxide)

• Product Name: Thiazole, 3-oxide
• CAS No: 141305-44-4
• MF: C₃H₃NOS
• MW: 101.127019166946
• CID: 101717
• PubChem ID: 15179916
• Update Time: 2025-04-18

Thiazole, 3-oxide Chemical and Physical Properties

Names and Identifiers

• Thiazole, 3-oxide
• 3-oxido-1,3-thiazol-3-ium
• THIAZOLE N-OXIDE
• DTXSID50569692
• 3-Oxo-1,3lambda~5~-thiazole
• 141305-44-4
• SCHEMBL503359

• Inchi： 1S/C3H3NOS/c5-4-1-2-6-3-4/h1-3H
• InChI Key： GOAOVHAQURCJSU-UHFFFAOYSA-N
• SMILES： S1C=C[N+](=C1)[O-]

Computed Properties

• Exact Mass: 100.99359
• Monoisotopic Mass: 100.99353489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 50.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 26.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles